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Compound of Interest

Compound Name: Ophiopogonin D'

Cat. No.: B587195

Ophiopogonin D: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ophiopogonin D is a naturally occurring steroidal glycoside isolated from the tuber of
Ophiopogon japonicus. This technical guide provides an in-depth overview of the chemical
structure, physicochemical properties, and pharmacological activities of Ophiopogonin D. It is
intended to serve as a comprehensive resource for researchers, scientists, and professionals in
drug development. The guide summarizes key quantitative data, details experimental protocols
for its biological evaluation, and visualizes its known mechanisms of action through signaling
pathway diagrams.

Chemical Structure and Properties

Ophiopogonin D is a C27 steroid glycoside with a ruscogenin aglycone. Its complex structure
features a spirostanol skeleton with multiple hydroxyl groups and a trisaccharide chain
attached at the C-3 position.

Chemical Structure:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/product/b587195?utm_src=pdf-body-img
https://www.benchchem.com/product/b587195#chemical-structure-and-properties-of-ophiopogonin-d
https://www.benchchem.com/product/b587195#chemical-structure-and-properties-of-ophiopogonin-d
https://www.benchchem.com/product/b587195#chemical-structure-and-properties-of-ophiopogonin-d
https://www.benchchem.com/product/b587195#chemical-structure-and-properties-of-ophiopogonin-d
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b587195?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b587195?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

